Cas no 1797223-91-6 (1-[(4-chlorophenyl)methyl]-3-[2-(4-hydroxypiperidin-1-yl)ethyl]urea)

• Product Name: 1-[(4-chlorophenyl)methyl]-3-[2-(4-hydroxypiperidin-1-yl)ethyl]urea
• CAS No: 1797223-91-6
• MF: C₁₅H₂₂ClN₃O₂
• MW: 311.807082653046
• CID: 5405953
• Update Time: 2025-06-30

1-[(4-chlorophenyl)methyl]-3-[2-(4-hydroxypiperidin-1-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• N-[(4-Chlorophenyl)methyl]-N′-[2-(4-hydroxy-1-piperidinyl)ethyl]urea
• 1-[(4-chlorophenyl)methyl]-3-[2-(4-hydroxypiperidin-1-yl)ethyl]urea

• Inchi： 1S/C15H22ClN3O2/c16-13-3-1-12(2-4-13)11-18-15(21)17-7-10-19-8-5-14(20)6-9-19/h1-4,14,20H,5-11H2,(H2,17,18,21)
• InChI Key： QYGXVXHMKSZGPH-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NCCN1CCC(O)CC1)=O

Experimental Properties

• Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.8±50.0 °C(Predicted)
• pka: 13.67±0.46(Predicted)

Additional information on 1-[(4-chlorophenyl)methyl]-3-[2-(4-hydroxypiperidin-1-yl)ethyl]urea

Professional Introduction to Compound with CAS No. 1797223-91-6 and Product Name: 1-[(4-chlorophenyl)methyl]-3-[2-(4-hydroxypiperidin-1-yl)ethyl]urea

The compound with the CAS number 1797223-91-6 and the product name 1-[(4-chlorophenyl)methyl]-3-[2-(4-hydroxypiperidin-1-yl)ethyl]urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates a 4-chlorophenylmethyl group and a 4-hydroxypiperidin-1-yl ethyl chain, which are key features that contribute to its pharmacological properties.

Recent research in the domain of bioactive molecules has highlighted the importance of urea derivatives in the development of novel therapeutic agents. The presence of a urea functional group in 1-[(4-chlorophenyl)methyl]-3-[2-(4-hydroxypiperidin-1-yl)ethyl]urea suggests that it may exhibit inhibitory effects on various biological targets. Studies have demonstrated that urea-based compounds can interact with enzymes and receptors, leading to modulatory effects that are relevant in the treatment of neurological disorders, inflammation, and other metabolic conditions.

The 4-chlorophenylmethyl moiety is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in drug molecules. This structural component is often utilized in the design of small-molecule inhibitors due to its ability to form stable interactions with biological targets. In contrast, the 4-hydroxypiperidin-1-yl ethyl chain introduces a hydrophilic character to the molecule, which can improve solubility and bioavailability. These dual properties make 1-[(4-chlorophenyl)methyl]-3-[2-(4-hydroxypiperidin-1-yl)ethyl]urea a promising candidate for further investigation.

Current research initiatives are focusing on synthesizing and evaluating derivatives of this compound to explore their pharmacological potential. Preliminary studies have indicated that modifications to the urea core or the 4-chlorophenylmethyl group can significantly alter the biological activity of the molecule. For instance, replacing the chlorine atom with another substituent might enhance or diminish certain pharmacokinetic properties, depending on the nature of the substituent.

The 4-hydroxypiperidin-1-yl ethyl chain is another area of interest, as its length and orientation can influence how the compound interacts with biological membranes and targets. Researchers are experimenting with different lengths of this chain to optimize pharmacological effects while maintaining favorable pharmacokinetic profiles. Such modifications are crucial for developing compounds that can be effectively administered orally or through other routes.

In addition to its structural features, the compound's potential role in drug development is underscored by its compatibility with modern synthetic methodologies. Advances in organic synthesis have made it possible to efficiently produce complex molecules like 1-[(4-chlorophenyl)methyl]-3-[2-(4-hydroxypiperidin-1-yl)ethyl]urea, enabling rapid screening for biological activity. High-throughput screening techniques combined with computational modeling have accelerated the process of identifying lead compounds for further optimization.

The significance of this compound extends beyond its immediate applications in drug discovery. Its unique structural motif provides insights into how molecular design can influence biological activity, offering valuable lessons for future research. By studying compounds like 1-[(4-chlorophenyl)methyl]-3-[2-(4-hydroxypiperidin-1-yl)ethyl]urea, scientists can refine their understanding of structure-function relationships, which is essential for developing more effective therapeutic agents.

Future directions in research may involve exploring the compound's interactions with specific enzymes or receptors implicated in various diseases. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can elucidate detailed structures of protein-ligand complexes involving this compound. Such studies will provide critical information for designing next-generation drugs with improved efficacy and reduced side effects.

The broader implications of this research are significant for pharmaceutical innovation. As drug development becomes increasingly dependent on sophisticated chemical tools, compounds like 1-[(4-chlorophenyl)methyl]-3-[2-(4-hydroxypiperidin-1-yl)ethyl]urea serve as valuable building blocks for novel therapeutics. Their potential applications span multiple therapeutic areas, making them attractive candidates for further exploration by academic researchers and pharmaceutical companies alike.